Cas no 17949-89-2 (hexachloroantimonate(1-))

hexachloroantimonate(1-) structure

Product Name:hexachloroantimonate(1-)

CAS No:17949-89-2

Molecular Formula:Cl₆Sb-

Molecular Weight:334.478

CID:1375549

PubChem ID:101834288

hexachloroantimonate(1-) Properties

Names and Identifiers

- hexachloroantimonate(1-)
- antimonate(1-), hexachloro-
- DTXSID001335088
- 17949-89-2
- InChIKey： NRIYNFREKBKLPQ-UHFFFAOYSA-H
- Inchi： InChI=1S/6ClH.Sb/h6*1H;/q;;;;;;+5/p-6
- SMILES： [Cl-].[Cl-].[Cl-].[Cl-].[Cl-].[Cl-].[Sb+5]

Computed Properties

Exact Mass: 330.7174
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 0
Monoisotopic Mass: 330.71693g/mol
Heavy Atom Count: 7
Complexity: 0
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 7
Topological Polar Surface Area: 0Å²

Experimental Properties

PSA: 0

hexachloroantimonate(1-) Related Literature

1. Syntheses of C- and N-nucleosides from 1-aza-2-azoniaallene and 1,3-diaza-2-azoniaallene salts

Najim Al-Masoudi,Nasser A. Hassan,Yaseen A. Al-Soud,Patrick Schmidt,Alaa El-Din M. Gaafar,Min Weng,Stefano Marino,Annette Schoch,Atef Amer,Johannes C. Jochims J. Chem. Soc. Perkin Trans. 1 1998 947
2. Novel reactivity of (9-anthryl)diphenylmethyl hexachioroantimonate and related compounds with nucleophiles at the ring position

Masato Takagi,Masatomo Nojima,Shigekazu Kusabayashi J. Chem. Soc. Perkin Trans. 1 1979 2941
3. β,β-Dichlorovinyldiazonium or dichloro(diazomethyl)carbenium ion? Crystal structure and electron density distribution of β,β-dichlorovinyldiazonium hexachloroantimonate

Grace Shiahuy Chen,Rainer Glaser,Charles L. Barnes J. Chem. Soc. Chem. Commun. 1993 1530
4. Azimines as 1,3-dipoles

S. Richard Challand,Stephanie F. Gait,Michael J. Rance,Charles W. Rees,Richard C. Storr J. Chem. Soc. Perkin Trans. 1 1975 26
5. Diels–Alder cycloadditions of the N-vinylcarbazole radical cation

Nathan L. Bauld,Jingkui Yang,Daxin Gao J. Chem. Soc. Perkin Trans. 2 2000 207
6. A stable, highly oxidizing radical cation

N. Harsha Attanayake,Aman Preet Kaur,T. Malsha Suduwella,Corrine F. Elliott,Sean R. Parkin,Susan A. Odom New J. Chem. 2020 44 18138
7. Characterization of cation radical reactions. Aminium salt-catalysed Diels–Alder reactions

Wang Yueh,Nathan L. Bauld J. Chem. Soc. Perkin Trans. 2 1996 1761
8. Electrochemical mechanistic criteria for the diagnosis and elucidation of cation radical mechanisms: the quantitative simulation of aminium salt catalysis by anodes of the same potential

Wang Yueh,Haripada Sarker,Nathan L. Bauld J. Chem. Soc. Perkin Trans. 2 1995 1715
9. Criteria for the cation radical vs. electrophilic mechanistic distinction: the aminium salt-catalysed Diels–Alder reaction

Wang Yueh,Nathan L. Bauld J. Chem. Soc. Perkin Trans. 2 1995 871
10. The development of strong covalent interactions in inner sphere electron transfer reactions between cation radicals and neutral molecules

Nathan L. Bauld,J. Todd Aplin,Wang Yueh,Angie Loving,Stephanie Endo J. Chem. Soc. Perkin Trans. 2 1998 2773

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